Cas no 2248273-95-0 (Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248273-95-0
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6181648
• PubChem ID: 137941141
• Update Time: 2025-10-23

Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate
• 2248273-95-0
• Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate
• EN300-6512053

• Inchi： 1S/C9H16N4O2/c1-5(10)6-11-7(13-12-6)8(14)15-9(2,3)4/h5H,10H2,1-4H3,(H,11,12,13)
• InChI Key： CXHYBTOZSLPXDZ-UHFFFAOYSA-N
• SMILES： O(C(C1=NNC(C(C)N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.9Ų

Additional information on Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate

Comprehensive Overview of Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248273-95-0)

Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248273-95-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both aminoethyl and tert-butyl carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and enzyme inhibitors.

In recent years, the compound has been explored for its role in medicinal chemistry, especially in the development of anticancer agents and antimicrobial drugs. With the global focus on combating antibiotic resistance and finding targeted therapies for diseases like cancer, Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate has emerged as a promising candidate. Its structural features allow for easy modification, enabling scientists to fine-tune its properties for specific biological targets. This adaptability aligns with the growing trend of personalized medicine and structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound's CAS No. 2248273-95-0 is often referenced in patents and academic papers discussing triazole derivatives. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability, making it valuable for peptide coupling reactions and protecting group strategies. Additionally, the aminoethyl moiety offers a handle for further functionalization, such as amide bond formation or reductive amination. These characteristics make it a sought-after building block in organic synthesis and combinatorial chemistry.

The compound's relevance extends to agrochemical research, where 1,2,4-triazole derivatives are known for their herbicidal and fungicidal properties. As the agricultural sector seeks eco-friendly pesticides with minimal environmental impact, Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate could play a pivotal role in developing next-generation crop protection agents. Its potential to act as a bioactive scaffold aligns with the industry's shift toward sustainable farming solutions.

In the context of drug delivery systems, the compound's solubility and stability profile are under investigation. Researchers are exploring its utility in prodrug design, where the tert-butyl carboxylate group could serve as a cleavable linker. This approach is particularly relevant given the increasing interest in targeted drug release and nanocarrier technologies. Such applications highlight the compound's potential to address challenges in pharmacokinetics and bioavailability.

For those searching for CAS 2248273-95-0 suppliers or Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate synthesis methods, it's essential to note that the compound is typically available through specialized chemical manufacturers and research reagent providers. Its synthesis often involves multi-step organic reactions, including cyclization and protection-deprotection sequences. Detailed protocols can be found in peer-reviewed journals focusing on heterocyclic chemistry.

In conclusion, Tert-butyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248273-95-0) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and advanced synthetic methodologies. Its structural versatility and potential applications make it a compound of interest for researchers tackling some of today's most pressing scientific challenges. As the demand for tailored chemical solutions grows, this compound is poised to remain a key player in the field of specialty chemicals.